Cas no 1019632-12-2 (5-Hydrazinyl-2-nitropyridine)

• Product Name: 5-Hydrazinyl-2-nitropyridine
• CAS No: 1019632-12-2
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 4815591
• Update Time: 2025-06-28

5-Hydrazinyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydrazinyl-2-nitropyridine
• (6-nitropyridin-3-yl)hydrazine

• Inchi： 1S/C5H6N4O2/c6-8-4-1-2-5(7-3-4)9(10)11/h1-3,8H,6H2
• InChI Key： YXEUZOSLCIDYLU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CN=1)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• XLogP3: 0.3
• Topological Polar Surface Area: 96.8

Additional information on 5-Hydrazinyl-2-nitropyridine

Comprehensive Overview of 5-Hydrazinyl-2-nitropyridine (CAS No. 1019632-12-2): Properties, Applications, and Research Insights

5-Hydrazinyl-2-nitropyridine (CAS No. 1019632-12-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a nitropyridine core with a hydrazinyl substituent, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure enables diverse reactivity, making it valuable for designing novel bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition or modulating biological pathways.

The growing demand for nitrogen-containing heterocycles in medicinal chemistry has amplified interest in 5-Hydrazinyl-2-nitropyridine. Its CAS No. 1019632-12-2 is often searched in scientific databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Recent studies highlight its role in synthesizing antimicrobial agents and anticancer scaffolds, aligning with the global focus on infectious disease control and oncology therapeutics. The compound’s nitro group and hydrazine moiety offer dual functionalization sites, enabling tailored modifications for structure-activity relationship (SAR) studies.

From an industrial perspective, 5-Hydrazinyl-2-nitropyridine is synthesized through controlled nitration and hydrazination reactions, ensuring high purity for research applications. Analytical techniques like HPLC and NMR spectroscopy are critical for quality verification, addressing the pharmaceutical industry’s stringent standards. Environmental and safety considerations are also paramount; modern labs prioritize green chemistry principles to minimize waste during its production.

Emerging trends in AI-driven drug discovery have further spotlighted this compound. Computational models predict its binding affinities to biological targets, accelerating hit-to-lead optimization. Frequently searched terms like "5-Hydrazinyl-2-nitropyridine supplier" or "CAS 1019632-12-2 solubility" indicate user interest in procurement and physicochemical properties. Such data is vital for formulation scientists working on drug delivery systems or bioavailability enhancement.

In agrochemical applications, derivatives of 5-Hydrazinyl-2-nitropyridine show promise as plant growth regulators or pest control agents. Its mode of action often involves interference with metabolic pathways in pathogens, a topic explored in recent patents. Sustainable agriculture initiatives drive demand for eco-friendly alternatives, positioning this compound as a candidate for next-generation crop protection solutions.

To conclude, 5-Hydrazinyl-2-nitropyridine (CAS No. 1019632-12-2) exemplifies the intersection of innovation and practicality in chemical research. Its adaptability across pharmaceuticals, agrochemicals, and materials science underscores its multidisciplinary importance. As scientific inquiries evolve, this compound will likely remain a focal point for breakthroughs in synthetic methodology and applied life sciences.